Cas no 572879-06-2 (2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate is a synthetic organic compound featuring a nicotinate ester core linked to a 4-methoxybenzylamide moiety. This structure combines a methylthio-substituted pyridine ring with a benzyl-derived carboxamide, offering potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both methoxy and methylthio functional groups enhances its reactivity in selective transformations, while the ester-amide linkage provides stability under controlled conditions. Its well-defined molecular architecture makes it suitable for further derivatization in medicinal chemistry research, particularly in the development of bioactive molecules. The compound's purity and structural specificity ensure reproducibility in synthetic applications.

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate structure

572879-06-2 structure

Product Name:2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

CAS No:572879-06-2

MF:C₁₇H₁₈N₂O₄S

MW:346.400823116302

CID:5912834

PubChem ID:2100059

Update Time:2025-06-07

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

- 2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
- EN300-26594582
- starbld0004655
- {[(4-methoxyphenyl)methyl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate
- 572879-06-2
- AKOS002485186
- AB00723714-01
- Z18838032
- Inchi： 1S/C17H18N2O4S/c1-22-13-7-5-12(6-8-13)10-19-15(20)11-23-17(21)14-4-3-9-18-16(14)24-2/h3-9H,10-11H2,1-2H3,(H,19,20)
- InChI Key： FBSCYXQQCZBBAS-UHFFFAOYSA-N
- SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

Exact Mass: 346.09872823g/mol
Monoisotopic Mass: 346.09872823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 8
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 103Å²

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26594582-0.05g	{[(4-methoxyphenyl)methyl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate	572879-06-2	95.0%	0.05g	$212.0	2025-03-20

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Related Literature

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